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A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for research purposes only and is intended for

use by qualified professionals in a controlled laboratory setting. This document pertains to 4-

hydroxy-N,N-dipropyltryptamine (4-HO-DPT), as the term "4-HO-DPHP" is ambiguous and

most likely a typographical error for 4-HO-DPT, a known psychoactive compound of the

tryptamine class. There is no readily available scientific literature for a tryptamine derivative

named "4-HO-DPHP".

Introduction
4-hydroxy-N,N-dipropyltryptamine (4-HO-DPT), also known as deprocin, is a synthetic

tryptamine and a structural analog of the naturally occurring psychedelic compound psilocin (4-

HO-DMT).[1][2] First synthesized by David Repke and colleagues, it is of interest to the

scientific community for its potential psychoactive effects, which are believed to be mediated

through its interaction with serotonin receptors.[1][2] These application notes provide an

overview of the analytical standards, pharmacological profile, and relevant protocols for the

study of 4-HO-DPT.
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Physicochemical Data and Analytical Standards
Accurate and reliable analytical standards are fundamental for the qualitative and quantitative

analysis of 4-HO-DPT in research settings.

Table 1: Physicochemical Properties of 4-HO-DPT

Property Value Source

IUPAC Name
3-[2-(dipropylamino)ethyl]-1H-

indol-4-ol
PubChem

Molecular Formula C₁₆H₂₄N₂O PubChem

Molecular Weight 260.37 g/mol PubChem

CAS Number 63065-88-3 PubChem

Appearance
Varies (typically a crystalline

solid)
N/A

Solubility
Soluble in methanol and

chloroform.[2]
[2]

Note: Physical appearance may vary depending on the salt form and purity.

Table 2: Spectroscopic and Chromatographic Data for 4-HO-DPT Analytical Standard

Analytical Technique Expected Data

Mass Spectrometry (MS) Molecular Ion [M+H]⁺: m/z 261.1965

¹H NMR
Characteristic peaks corresponding to the indole

ring, ethyl side chain, and N-propyl groups.

High-Performance Liquid Chromatography

(HPLC)

Retention time is dependent on the column,

mobile phase, and flow rate.

Gas Chromatography-Mass Spectrometry (GC-

MS)
Derivatization is typically required for analysis.
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Experimental Protocols
Preparation of Standard Solutions
Objective: To prepare accurate and precise standard solutions of 4-HO-DPT for calibration and

quantification.

Materials:

4-HO-DPT analytical standard (of known purity)

Volumetric flasks (Class A)

Analytical balance

Methanol (HPLC grade) or other suitable solvent

Pipettes and tips

Procedure:

Stock Solution (e.g., 1 mg/mL):

1. Accurately weigh approximately 10 mg of the 4-HO-DPT analytical standard.

2. Quantitatively transfer the weighed standard to a 10 mL volumetric flask.

3. Dissolve the standard in a small amount of methanol and then dilute to the mark with the

same solvent.

4. Stopper the flask and invert several times to ensure homogeneity.

Working Solutions:

1. Prepare a series of working solutions by serial dilution of the stock solution to the desired

concentrations (e.g., for a calibration curve).

2. Use volumetric pipettes and flasks for accurate dilutions.
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Storage: Store stock and working solutions in amber vials at -20°C to minimize degradation.

Analytical Method: High-Performance Liquid
Chromatography with UV Detection (HPLC-UV)
Objective: To provide a general HPLC-UV method for the separation and quantification of 4-

HO-DPT.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid is a common

starting point for tryptamines.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: Approximately 280 nm (based on the indole chromophore).

Injection Volume: 10 µL.

Procedure:

Equilibrate the HPLC system with the initial mobile phase composition.

Inject the prepared standard solutions and samples.

Develop a calibration curve by plotting the peak area versus the concentration of the

standards.

Quantify the amount of 4-HO-DPT in unknown samples using the calibration curve.
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Mechanism of Action
The primary pharmacological target for 4-HO-DPT and its analogs is the serotonin 5-HT₂A

receptor, which is a G-protein coupled receptor (GPCR).[2] Activation of this receptor is a key

event in the mechanism of action of classic psychedelic compounds.[2] 4-HO-DPT is believed

to act as a partial or full agonist at this receptor, as well as potentially at other serotonin

receptor subtypes (e.g., 5-HT₂C).[2]
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Caption: 5-HT₂A receptor signaling pathway activated by 4-HO-DPT.
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Metabolism
Detailed in vitro and in vivo metabolism studies for 4-HO-DPT are not extensively reported.

However, based on its structural similarity to other tryptamines like psilocin, it is hypothesized

to undergo metabolism through several key pathways.
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Caption: Hypothetical metabolic pathways of 4-HO-DPT.

Experimental Workflow for In Vitro Analysis
The following diagram outlines a general workflow for the in vitro characterization of 4-HO-DPT.
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Caption: General experimental workflow for 4-HO-DPT in vitro studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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